Cas no 170938-13-3 (1-(4-phenylphenyl)prop-2-en-1-ol)

• Product Name: 1-(4-phenylphenyl)prop-2-en-1-ol
• CAS No: 170938-13-3
• MF: C₁₅H₁₄O
• MW: 210.271064281464
• CID: 4512724
• PubChem ID: 12190887
• Update Time: 2025-05-19

1-(4-phenylphenyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• [1,1-Biphenyl]-4-methanol, α-ethenyl-
• 1-([1,1'-biphenyl]-4-yl)prop-2-en-1-ol
• 1-(4-phenylphenyl)prop-2-en-1-ol
• CS-0267086
• 170938-13-3
• AKOS014755349
• EN300-1870623

• Inchi： 1S/C15H14O/c1-2-15(16)14-10-8-13(9-11-14)12-6-4-3-5-7-12/h2-11,15-16H,1H2
• InChI Key： APDSCJVKWOBAFZ-UHFFFAOYSA-N
• SMILES： C(C1C=CC(C2C=CC=CC=2)=CC=1)(O)C=C

Computed Properties

• Exact Mass: 210.104465066Da
• Monoisotopic Mass: 210.104465066Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 1-(4-phenylphenyl)prop-2-en-1-ol

Chemical Profile of 1-(4-phenylphenyl)prop-2-en-1-ol (CAS No. 170938-13-3)

1-(4-phenylphenyl)prop-2-en-1-ol, identified by its Chemical Abstracts Service (CAS) number 170938-13-3, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, featuring a prop-2-en-1-ol backbone linked to a biphenyl moiety, exhibits structural features that make it a valuable scaffold for further chemical modifications and biological evaluations. The presence of two aromatic rings connected by a single bond provides a unique platform for studying electronic effects, steric interactions, and potential applications in drug design.

The compound's structure can be described as a derivative of cinnol, where the hydroxyl group is located at the 1-position of the propenone system, and the phenyl group is attached to the 4-position of one of the aromatic rings. This arrangement confers specific physicochemical properties, including solubility characteristics and potential reactivity patterns, which are critical for its utility in synthetic chemistry and medicinal applications.

In recent years, there has been growing interest in biphenyl derivatives due to their diverse biological activities. Studies have shown that molecules incorporating biphenyl cores often exhibit properties such as anti-inflammatory, antioxidant, and anticancer effects. The specific substitution pattern in 1-(4-phenylphenyl)prop-2-en-1-ol may contribute to its potential as a lead compound or intermediate in the synthesis of novel therapeutic agents.

One of the most compelling aspects of this compound is its versatility as a building block. The reactive sites on the molecule—such as the hydroxyl group and the double bond—can be selectively modified through various chemical reactions, including esterification, alkylation, or oxidation. These modifications open up possibilities for generating libraries of derivatives with tailored properties for biological testing.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with higher accuracy. Molecular modeling studies suggest that 1-(4-phenylphenyl)prop-2-en-1-ol may interact with biological targets through both hydrophobic and hydrogen bonding interactions. This insight is particularly valuable for designing molecules that can modulate specific pathways relevant to human health.

The pharmaceutical industry has long been interested in natural product-inspired scaffolds due to their proven efficacy in drug development. The structural motif found in 1-(4-phenylphenyl)prop-2-en-1-ol bears a resemblance to certain alkaloids and flavonoids known for their therapeutic benefits. By leveraging this scaffold, chemists can explore new chemical spaces that may yield compounds with improved pharmacokinetic profiles.

Furthermore, green chemistry principles have encouraged researchers to develop synthetic routes that minimize waste and hazardous byproducts. The synthesis of 1-(4-phenylphenyl)prop-2-en-1-ol can be optimized using catalytic methods or solvent-free reactions to align with these sustainable practices. Such environmentally conscious approaches are increasingly important as the demand for high-quality chemical products grows.

In conclusion, 1-(4-phenylphenyl)prop-2-en-1-ol (CAS No. 170938-13-3) represents a promising candidate for further investigation in both academic and industrial settings. Its unique structural features, combined with its potential for functionalization, make it an attractive molecule for exploring new therapeutic avenues. As research continues to uncover novel applications for biphenyl derivatives, this compound is poised to play a significant role in the development of next-generation pharmaceuticals.